Cas no 42516-28-9 ((E)-Ethyl 4-(diethoxyphosphoryl)but-2-enoate)

• Product Name: (E)-Ethyl 4-(diethoxyphosphoryl)but-2-enoate
• CAS No: 42516-28-9
• MF: C₁₀H₁₉O₅P
• MW: 250.228624582291
• MDL: MFCD00009192
• CID: 928207
• PubChem ID: 5365783
• Update Time: 2025-10-25

(E)-Ethyl 4-(diethoxyphosphoryl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• (E)-Ethyl 4-(diethoxyphosphoryl)but-2-enoate
• ethyl 4-diethoxyphosphorylbut-2-enoate
• TRIETHYL 4-PHOSPHONOCROTONATE
• (2E)-4-(diethoxyphosphinyl)but-2-enoic acid ethyl ester
• (Buthylthio)triethylstannane
• 4-(diethoxyphosphoryl)butenoic acid ethyl ester
• Butylmercapto-triaethyl-stannan
• diethyl 3-ethoxycarbonyl-2-propenylphosphonate
• n-Butylmercapto-trie
• Stannane,(butylthio)triethyl
• triethyl tin (1+),butane-1-thiolate
• triethyl trans-4-phosphono-2-butenoate
• Triethyl(butylthio)-stannan
• triethyl(butylthio)stannane
• ethyl (2E)-4-(diethyl phosphono)but-2-enoate
• SCHEMBL687973
• MFCD00009192
• CS-0356393
• GS-6352
• Triethyl 4-phosphonocrotonate, cis + trans
• 2-Butenoic acid, 2-(diethoxyphosphinyl)-, ethyl ester
• ethyl (E)-4-diethoxyphosphorylbut-2-enoate
• ethyl 4-diethylphosphonocrotonate
• (E)-Ethyl4-(diethoxyphosphoryl)but-2-enoate
• 2-Butenoic acid,4-(diethoxyphosphinyl)-,ethyl ester
• trans-Ethyl-4-(diethylphosphono)crotonate
• 42516-28-9
• Ethyl (2E)-4-(diethoxyphosphoryl)-2-butenoate #
• diethyl 3-ethoxycarbonyl-2-propenylphos-phonate
• H10406
• J-000677
• 10236-14-3
• NSC-100748
• Triethyl .gamma.-phosphonocrotonate
• NSC100748
• 2-Butenoic acid, 4-(diethoxyphosphinyl)-, ethyl ester
• TRIETHYL 4-PHOSPHONOCROTONATEDISC 6/01
• diethyl (E)-3-ethoxycarbonyl-2-propenylphosphonate
• A896819
• Ethyl 4-(diethylphosphono)crotonate
• EN300-198195
• CS-0132407
• Ethyl (E)-4-(diethoxyphosphoryl)but-2-enoate
• ethyl 4-(diethyl phosphono)but-2-enoate
• ethyl 4-(diethoxyphosphoryl)but-2-enoate
• AKOS015907698
• EN300-6734692

• MDL： MFCD00009192
• Inchi： 1S/C10H19O5P/c1-4-13-10(11)8-7-9-16(12,14-5-2)15-6-3/h7-8H,4-6,9H2,1-3H3/b8-7+
• InChI Key： LXLODBXSCRTXFG-BQYQJAHWSA-N
• SMILES： P(C/C=C/C(=O)OCC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 250.09700
• Monoisotopic Mass: 250.09701070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 71.64000
• LogP: 2.37180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on (E)-Ethyl 4-(diethoxyphosphoryl)but-2-enoate

Recent Advances in the Application of (E)-Ethyl 4-(diethoxyphosphoryl)but-2-enoate (CAS: 42516-28-9) in Chemical Biology and Pharmaceutical Research

(E)-Ethyl 4-(diethoxyphosphoryl)but-2-enoate (CAS: 42516-28-9) is a versatile organophosphorus compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and chemical biology. This compound, characterized by its α,β-unsaturated ester moiety and diethoxyphosphoryl group, serves as a valuable building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, prodrugs, and chemical probes for biological systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a Michael acceptor in the synthesis of covalent inhibitors targeting cysteine proteases. The researchers utilized (E)-Ethyl 4-(diethoxyphosphoryl)but-2-enoate as a key intermediate in developing selective cathepsin inhibitors, showing promising results in in vitro assays against cancer cell lines. The phosphonate group was found to enhance the compound's stability and bioavailability, while the α,β-unsaturated system facilitated covalent bond formation with the target enzymes.

In the field of antimicrobial research, a team from the University of Tokyo reported in 2024 on the use of this compound as a precursor for novel quorum sensing inhibitors. By modifying the ester and phosphonate functionalities, they developed analogs that effectively disrupted bacterial communication pathways in Pseudomonas aeruginosa, potentially offering new strategies to combat antibiotic-resistant infections. The study highlighted the compound's structural flexibility, allowing for diverse modifications to optimize biological activity.

Recent advancements in synthetic methodology have also expanded the applications of 42516-28-9. A Nature Communications paper (2023) described its use in photoredox-catalyzed reactions for the rapid assembly of complex heterocycles. The diethoxyphosphoryl group was found to participate in unique radical processes, enabling the construction of pharmacologically relevant scaffolds with high efficiency. This development opens new possibilities for drug discovery programs seeking to access unexplored chemical space.

From a mechanistic perspective, computational studies published in 2024 have provided deeper insights into the compound's reactivity patterns. Density functional theory (DFT) calculations revealed how the phosphonate group influences the electronic properties of the conjugated system, explaining its selective reactivity in various chemical transformations. These findings are guiding the design of more efficient synthetic routes and targeted modifications for specific biological applications.

Looking forward, researchers are particularly excited about the potential of (E)-Ethyl 4-(diethoxyphosphoryl)but-2-enoate in targeted drug delivery systems. Preliminary results from a 2024 ACS Nano publication suggest that the phosphonate moiety can be exploited for bone-targeting applications, while the α,β-unsaturated ester provides a handle for subsequent functionalization with therapeutic payloads. This dual functionality positions the compound as a promising candidate for developing treatments for bone-related disorders.

In conclusion, recent research on (E)-Ethyl 4-(diethoxyphosphoryl)but-2-enoate (42516-28-9) demonstrates its growing importance in chemical biology and pharmaceutical development. Its unique structural features enable diverse applications ranging from covalent drug design to antimicrobial development and materials science. As synthetic methodologies continue to evolve and our understanding of its biological interactions deepens, this compound is likely to play an increasingly significant role in addressing current challenges in medicinal chemistry and drug discovery.